Cas no 1804667-21-7 (6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid)
6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid
-
- Inchi: 1S/C10H8F6N2O3/c11-9(12,13)8-5(2-7(19)20)6(21-10(14,15)16)1-4(3-17)18-8/h1H,2-3,17H2,(H,19,20)
- InChI Key: WFRWXNITXSVIEI-UHFFFAOYSA-N
- SMILES: FC(C1C(CC(=O)O)=C(C=C(CN)N=1)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: -1
- Topological Polar Surface Area: 85.4
6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029080446-1g |
6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid |
1804667-21-7 | 97% | 1g |
$1,460.20 | 2022-04-01 |
6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid
Introduction to 6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic Acid (CAS No. 1804667-21-7)
6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804667-21-7, belongs to a class of pyridine derivatives that are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its trifluoromethyl and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
Theaminomethyl group at the 6-position of the pyridine ring introduces a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This feature is particularly useful in medicinal chemistry, where such groups are often employed to enhance binding affinity to biological targets. The presence of bothtrifluoromethoxy andtrifluoromethyl groups not only influences the electronic properties of the molecule but also contributes to its metabolic stability, a crucial factor in drug design.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Pyridine-based compounds have emerged as a prominent class of pharmacophores due to their ability to interact with a wide range of biological targets. The6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804667-21-7) has been explored in several preclinical studies for its potential applications in treating various diseases.
One of the most compelling aspects of this compound is its role as an intermediate in the synthesis of more complex molecules. Thepyridine-3-acetic acid moiety provides a carboxylic acid functional group, which can be readily modified through esterification, amidation, or other reactions to produce derivatives with tailored properties. This flexibility makes it an attractive building block for medicinal chemists seeking to develop new drugs.
Thetrifluoromethoxy group is particularly noteworthy due to its ability to enhance lipophilicity and metabolic stability, which are critical factors in drug design. This substituent has been widely used in the development of antiviral, anticancer, and anti-inflammatory agents. Similarly, thetrifluoromethyl group contributes to the electron-withdrawing nature of the molecule, influencing its interactions with biological targets.
Theaminomethyl group at the 6-position offers another layer of functionality that can be exploited for drug design. This group can be used to form amide or urea linkages with other pharmacophores, enhancing binding affinity and selectivity. Additionally, it can be modified through alkylation or acylation reactions to introduce further complexity into the molecule.
In terms of biological activity, preliminary studies on derivatives of6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804667-21-7) have shown promising results in several therapeutic areas. For instance, some derivatives have demonstrated potent inhibitory activity against enzymes involved in cancer cell proliferation. Others have shown efficacy in modulating inflammatory pathways, making them potential candidates for treating autoimmune diseases.
The structural complexity of this compound also makes it an interesting candidate for exploring structure-activity relationships (SAR). By systematically modifying different functional groups, researchers can gain insights into how specific structural features influence biological activity. This information is invaluable for optimizing drug candidates and improving their pharmacokinetic properties.
The synthesis of6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804667-21-7) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the desired framework efficiently. The availability of high-quality starting materials and reagents is also crucial for achieving successful synthesis.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs based on pyridine derivatives. The unique properties of6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid, including its metabolic stability and bioavailability-enhancing substituents, make it a promising candidate for further development. As our understanding of biological pathways grows, so does the demand for innovative molecules like this one.
In conclusion,6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1804667-21-7) represents a significant advancement in pharmaceutical chemistry. Its structural features and biological potential make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic applications for pyridine-based compounds, this molecule is likely to play an increasingly important role in the fight against various diseases.
1804667-21-7 (6-(Aminomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)